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In the relentless pursuit of energy efficiency, minimizing standby power consumption in
electronic devices has become a critical design consideration for researchers and electronics
engineers. The FAN7602, a green current-mode Pulse Width Modulation (PWM) controller, has
emerged as a popular solution for off-line adapter applications, promising significantly reduced
power loss in standby mode. This guide provides an in-depth comparison of the FAN7602's
power-saving capabilities against leading alternatives, supported by a detailed experimental
protocol for empirical verification.

At the Core of Power Savings: Burst Mode
Operation

The FAN7602 achieves its low standby power consumption primarily through a feature known
as "burst mode" operation.[1][2][3] In this mode, the controller intermittently disables switching
when the load is very light or non-existent. This periodic disabling of the main power-
consuming circuits within the power supply dramatically reduces overall energy usage during
idle periods. According to the manufacturer's specifications, this allows for an input power of
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less than 0.3 watts at no-load and under 1 watt with a 0.5-watt load at a 265VAC input.[1][2] A
later revision, the FAN7602C, further refines this, claiming a no-load input power of under 0.15
watts.

The Competitive Landscape: A Head-to-Head
Comparison

To provide a comprehensive overview, the FAN7602 is compared against several prominent
PWM controllers from leading manufacturers, all designed with a focus on minimizing standby
power. The following table summarizes the key performance specifications as claimed in their
respective datasheets.
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Experimental Verification Protocol

To empirically validate the standby power-saving claims, the following experimental protocol is

proposed. This procedure outlines the methodology for measuring and comparing the no-load

and light-load power consumption of the FAN7602 against a selected competitor, for instance,

the STCHO2.

Objective: To accurately measure and compare the input power consumption of power supply

circuits built around the FAN7602 and a competing PWM controller under no-load and defined
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light-load conditions.
Materials and Equipment:

o Two identical flyback converter test boards, one populated with the FAN7602 and the other
with the competitor's IC.

» Variable AC power source (e.g., 90-265VAC).

» Precision power analyzer capable of measuring low power levels with high accuracy
(compliant with IEC 62301 for standby power measurement).

 Electronic load.
e Oscilloscope.
 Digital Multimeter.
Procedure:

o Circuit Assembly: Construct two identical flyback converter circuits as per the typical
application diagrams in the respective datasheets of the FAN7602 and the chosen
competitor. Ensure all other components (transformer, MOSFET, diodes, capacitors, etc.) are
of the same type and value for both circuits to ensure a fair comparison.

o Test Setup:

[¢]

Connect the input of the power analyzer to the variable AC power source.

o

Connect the output of the power analyzer to the input of the device under test (DUT).

[e]

Connect the output of the DUT to the electronic load.

o

Set the AC power source to the desired input voltage (e.g., 115VAC and 230VAC).
e No-Load Measurement:

o With the electronic load disconnected (no-load condition), power on the DUT.

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b13688822/docs?utm_src=pdf-body#revolutionizing-standby-efficiency-a-comparative-analysis-of-the-fan7602-pwm-controller
https://www.benchchem.com/product/b13688822/docs?utm_src=pdf-body#revolutionizing-standby-efficiency-a-comparative-analysis-of-the-fan7602-pwm-controller
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13688822?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

o Allow the circuit to stabilize for a period of at least 5 minutes.

o Measure and record the input power consumption using the power analyzer. It is
recommended to average the reading over a period of at least 60 seconds to account for
the intermittent nature of burst mode operation.

e Light-Load Measurement:
o Connect the electronic load to the output of the DUT.

o Set the electronic load to a constant current corresponding to a light load condition
specified in the datasheets (e.g., 0.5W).

o Allow the circuit to stabilize.

o Measure and record the input power consumption using the power analyzer, again
averaging the reading over a significant period.

o Data Analysis: Repeat the measurements for both DUTs at various input voltages. Compare
the recorded power consumption values for the FAN7602 and the competitor's IC under both
no-load and light-load conditions.

Experimental Workflow Diagram
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Caption: Experimental workflow for standby power measurement.

Conclusion

The FAN7602, with its burst mode operation, offers a compelling solution for reducing standby
power consumption in a variety of applications. As the comparative data indicates, the
landscape of low-power PWM controllers is highly competitive, with alternatives from
STMicroelectronics, Texas Instruments, and Power Integrations pushing the boundaries of
efficiency even further, some claiming standby power levels below the 10mW threshold. The
provided experimental protocol offers a robust framework for researchers and engineers to
independently verify these claims and select the optimal controller for their specific design
constraints, ultimately contributing to the development of more energy-efficient electronic
devices.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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